Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance

RSC Advances Pub Date: 2016-02-22 DOI: 10.1039/C6RA00345A

Abstract

We report a facile strategy to fabricate thin films of Cu7Te4 via a two-electrode galvanic method and demonstrate its application as a recyclable photocatalyst with visible-light-driven photocatalytic activity and photostability. The organic dyes Methylene Blue (MB), and Rose Bengal (RB) and Cr(VI) as a toxic metal ion were chosen to explore the photocatalytic performance. MB was completely degraded (97%) under visible light irradiation in 60 min while RB was degraded up to 92% within 90 min irradiation. Furthermore, the Cu7Te4 thin film also showed superior photoactivity to reduce toxic Cr(VI) to Cr(III). The effective removal of Cr(VI) up to 99.8% at pH 2 was observed in 30 min. The related photocatalytic mechanism is discussed based on the active species trapping experiments. In addition, the Cu7Te4 thin film shows improved thermoelectric performance at room temperature, which may be attributed to the lower value of thermal conductivity obtained in the present case.

Graphical abstract: Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance
Facile electrochemical deposition of Cu7Te4 thin films with visible-light driven photocatalytic activity and thermoelectric performance
Recommended Literature
RSC Advances
Journal Nameļ¼šRSC Advances
Research Products